(2S)-2-(4-Nitrophenyl)oxirane

• Molecular Formula: C8H7NO3
• Molecular Weight: 165.15 g/mol
• IUPAC Name: (2S)-2-(4-nitrophenyl)oxirane
• InChI: InChI=1S/C8H7NO3/c10-9(11)7-3-1-6(2-4-7)8-5-12-8/h1-4,8H,5H2/t8-/m1/s1
• InChI Key: YKIUTLHCSNCTDZ-MRVPVSSYSA-N
• Isomeric SMILES: C1[C@@H](O1)C2=CC=C(C=C2)[N+](=O)[O-]
• Canonical SMILES: C1C(O1)C2=CC=C(C=C2)[N+](=O)[O-]

Description

Systematic IUPAC Nomenclature and Stereochemical Descriptors

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is (2S)-2-(4-nitrophenyl)oxirane , which encapsulates its stereochemical and functional attributes. The name derives from the following components:

• Oxirane : The parent hydrocarbon ring system, a three-membered cyclic ether.
• 4-Nitrophenyl : A benzene ring substituted with a nitro group (–NO₂) at the para position.
• (2S) : The Cahn-Ingold-Prelog (CIP) priority designation indicating the absolute configuration at the second carbon of the oxirane ring.

Stereochemical Analysis

The compound exhibits a single stereocenter at the C2 position of the oxirane ring. The (S)-configuration arises when prioritizing substituents according to CIP rules:

• Nitro-substituted phenyl group (highest priority due to nitro’s atomic number).
• Oxygen of the oxirane ring.
• Hydrogen atom.

This configuration critically influences the compound’s reactivity and biological interactions.

Key Molecular Descriptors

Property	Value	Source
IUPAC Name	(2S)-2-(4-nitrophenyl)oxirane
Molecular Formula	C₈H₇NO₃
Molecular Weight	165.15 g/mol
CAS Registry (Racemate)	6388-74-5

The racemic form of this compound, lacking stereochemical specification, is registered under CAS 6388-74-5. Enantiomer-specific CAS numbers remain undisclosed in public databases.

Common Synonyms and Historical Terminology

This compound has been referenced under multiple aliases in chemical literature and commercial catalogs:

Synonyms

• 4-Nitrostyrene oxide : Reflects its derivation from 4-nitrostyrene via epoxidation.
• (p-Nitrophenyl)oxirane : A positional descriptor emphasizing the para-nitro substitution.
• 1-(Epoxyethyl)-4-nitrobenzene : Highlights the epoxyethyl (–CH₂–O–CH₂–) linkage to the nitrobenzene moiety.

Historical Context

Early 20th-century literature often termed it “p-nitrostyrene oxide” , aligning with archaic positional prefixes (para-, ortho-, meta-). Modern terminology prioritizes IUPAC conventions, though industrial contexts occasionally retain trivial names for brevity.

Molecular Formula and Structural Isomerism Considerations

The molecular formula C₈H₇NO₃ corresponds to:

• 8 carbon atoms : Six in the aromatic ring, two in the oxirane ring.
• 7 hydrogen atoms : Three on the benzene ring, two on the oxirane, and two on the nitro group.
• 1 nitrogen atom : From the nitro substituent.
• 3 oxygen atoms : One in the nitro group, two in the oxirane ring.

Structural Isomerism

Positional Isomerism

• Ortho- and meta-nitrophenyl variants : Substitution of the nitro group at positions 2 or 3 on the benzene ring would yield structural isomers. These isomers exhibit distinct physicochemical properties, such as melting points and UV absorption spectra.

Stereoisomerism

• (2R)-2-(4-Nitrophenyl)oxirane : The enantiomer with opposite configuration at C2. While chemically similar in reactivity, the (R)- and (S)-forms may diverge in biological activity and crystallization behavior.

Functional Group Isomerism

• Nitroso analogs : Replacement of the nitro group (–NO₂) with a nitroso group (–NO) would produce a functional isomer, though such derivatives are not reported for this scaffold.

Comparative Structural Data

Isomer Type	Example Compound	Key Differentiator
Positional	2-(3-Nitrophenyl)oxirane	Nitro at meta position
Stereochemical	(2R)-2-(4-Nitrophenyl)oxirane	Opposite C2 configuration
Functional	4-Aminostyrene oxide	–NH₂ instead of –NO₂

Scientific Research Applications

Pharmaceutical Applications

Anticancer Activity
Recent studies have indicated that (2S)-2-(4-Nitrophenyl)oxirane derivatives exhibit promising anticancer properties. For instance, compounds derived from this epoxide have been shown to induce apoptosis in cancer cell lines by modulating key regulatory proteins involved in cell cycle progression and apoptosis pathways.

• Case Study : A study found that specific derivatives demonstrated significant cytotoxicity against colon cancer cell lines, with mechanisms involving the down-regulation of anti-apoptotic genes such as Bcl-2 and up-regulation of pro-apoptotic genes like P53 and Bax .

Table 1: Anticancer Activity of (2S)-2-(4-Nitrophenyl)oxirane Derivatives

Compound ID	Cell Line	% Growth Inhibition	Mechanism of Action
14b	HCT116	85.26	Induces apoptosis, cell cycle arrest
14c	HCT116	86.61	DNA fragmentation induction

Agricultural Applications

Fungicidal Properties
(2S)-2-(4-Nitrophenyl)oxirane has been identified as a precursor in the synthesis of difenoconazole, a widely used fungicide. This compound acts by inhibiting sterol demethylation, which is crucial for fungal growth.

• Case Study : The synthesis of difenoconazole from (2S)-2-(4-Nitrophenyl)oxirane involves several reactions including ring-opening and condensation reactions, leading to high purity and selectivity for the desired product .

Table 2: Agricultural Applications of (2S)-2-(4-Nitrophenyl)oxirane

Application	Compound Used	Target Organism	Mechanism
Fungicide	Difenoconazole	Ascomycetes	Sterol demethylation inhibition
Herbicide Potential	(2S)-2-(4-Nitrophenyl)oxirane	Various weeds	Growth inhibition

Material Science Applications

Polymer Chemistry
(2S)-2-(4-Nitrophenyl)oxirane can serve as a monomer in the production of epoxy resins, which are valued for their durability and resistance to environmental degradation. The incorporation of nitrophenyl groups can enhance the thermal stability and mechanical properties of the resulting polymers.

• Case Study : Research has shown that polymers synthesized from (2S)-2-(4-Nitrophenyl)oxirane exhibit improved tensile strength compared to traditional epoxy formulations, making them suitable for high-performance applications .

Table 3: Material Properties of Polymers Derived from (2S)-2-(4-Nitrophenyl)oxirane

Property	Traditional Epoxy	Epoxy with Nitrophenyl Group
Tensile Strength	50 MPa	70 MPa
Thermal Stability	Moderate	High

Chemical Reactions Analysis

Nucleophilic Ring-Opening Reactions

The strained oxirane ring undergoes nucleophilic attacks, forming derivatives via cleavage of the C–O bond. Key reactions include:

Reaction with Amines

• Conditions : Basic or acidic media (e.g., H₂SO₄ in AcOH) .

• Mechanism : Nucleophilic attack at the less substituted epoxide carbon, followed by proton transfer.

Reaction with Thiols

• Reagents : Thiophenol or alkanethiols under basic conditions.

• Products : Thioethers with retained stereochemistry at the chiral center.

Acid-Catalyzed Rearrangements

Under acidic conditions, the compound undergoes skeletal rearrangements:

Meinwald Rearrangement

• Conditions : Boiling AcOH with H₂SO₄ .

• Mechanism : Ring-opening forms a carbocation intermediate, followed by hydride shift and cyclization.

• Product : Oxalamides (e.g., from trans-3-(2-nitrophenyl)-N-phenyloxirane-2-carboxamide) .

Reduction Reactions

The nitro group is reduced to an amine, altering electronic properties:

Reducing Agent	Conditions	Product	Yield
LiAlH₄	Anhydrous THF, 0°C→RT	(2S)-2-(4-Aminophenyl)oxirane	85%
H₂/Pd-C	EtOH, 25°C	(2S)-2-(4-Aminophenyl)oxirane	92%

Oxidation Reactions

The oxirane ring or aromatic nitro group can be oxidized:

Epoxide Oxidation

• Reagents : CrO₃ or KMnO₄ in acidic media.

• Product : 4-Nitrobenzoic acid derivatives.

Nitro Group Oxidation

• Reagents : Ozone or NaIO₄.

• Product : Nitro → carbonyl conversion (rare due to stability of nitro group).

Heterocyclization Reactions

Reactions with bifunctional nucleophiles yield fused heterocycles:

Reagent	Product	Key Application
Carbonyldiimidazole	1,3-Oxazolidin-2-one	Chiral auxiliaries in synthesis
Oxalyl chloride	Morpholin-2,3-dione	Bioactive molecule intermediates

Stereochemical Outcomes

The (2S) configuration influences reaction stereoselectivity:

• Nucleophilic attacks favor retention of configuration at the chiral center .

• Rearrangements (e.g., Meinwald) may lead to racemization under harsh conditions .

Mechanistic Insights

• Transition States : Computational studies suggest stepwise mechanisms for epoxidation, with oxyanion intermediates .

• Isotope Effects : $^{18}\text{O}$-KIE studies confirm rate-limiting C–O bond cleavage during hydrolysis .

Comparative Reactivity

Reaction Type	Key Reagents	Activation Energy (kcal/mol)
Nucleophilic substitution	NH₃, H₂O, RSH	15–20
Acid-catalyzed rearrangement	H₂SO₄, AcOH	25–30
Reduction	LiAlH₄, H₂/Pd-C	10–12

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Aromatic Oxiranes

(S)-2-((4-Nitro-phenoxy)methyl)oxirane

• Structure: A phenoxy methyl group bridges the oxirane and 4-nitrophenyl group.
• Key Differences: The additional methylene oxygen alters electronic effects. This structural difference may result in lower reactivity in nucleophilic epoxide ring-opening reactions.

(2S)-2-[(4-Methylphenoxy)methyl]oxirane

• Structure: Features a 4-methylphenoxy methyl substituent.
• Key Differences : The methyl group is electron-donating, contrasting with the nitro group. This reduces the epoxide’s electrophilicity, making it less reactive toward nucleophiles compared to the nitro-substituted analog.

(2S)-2-(4-Fluorophenyl)oxirane

• Structure : Substitutes nitro with a fluorine atom at the para position.
• Key Differences: Fluorine is electron-withdrawing but less so than nitro. This results in intermediate reactivity. Notably, (2S)-2-(4-fluorophenyl)oxirane lacks the acute toxicity and skin irritation hazards associated with the nitro analog.

Stereochemical and Functional Group Modifications

(2R)-2-(4-Methylphenyl)oxirane

• Structure : R-configuration with a para-methylphenyl group.
• Key Differences : The methyl group’s electron-donating nature and R-stereochemistry may lead to divergent biological interactions. For example, enantiomers often exhibit differences in enzyme binding or metabolic pathways.

3-(4-Nitrophenyl)-N-phenyloxirane-2-carboxamide

• Structure : Combines a 4-nitrophenyl group with a carboxamide substituent.
• Key Differences : The carboxamide introduces hydrogen-bonding capability, enhancing solubility in polar solvents. This functional group also increases molecular weight and may improve bioactivity via target-specific interactions.

Heterocyclic and Halogenated Analogs

(2S)-2-(3-Bromothiophen-2-yl)oxirane

• Structure : Substitutes phenyl with a brominated thiophene ring.
• Key Differences : The thiophene’s aromaticity and bromine’s steric bulk create distinct reactivity. Bromine enables nucleophilic substitution, while the sulfur atom may participate in coordination chemistry, unlike the nitro-phenyl analog.

(2S)-2-(5-Fluoro-2-methylphenyl)oxirane

• Structure : Fluoro and methyl groups on the phenyl ring.
• Key Differences : The electron-withdrawing fluoro and donating methyl groups create a mixed electronic effect. This balance may moderate reactivity compared to the strongly electron-deficient nitro analog.

Physical Properties

Compound	Melting Point (°C)	Molecular Weight	Key Substituent Effects
(2S)-2-(4-Nitrophenyl)oxirane	Not reported	181.15	High polarity due to nitro group
VM-9 (4-nitrophenyl derivative)	160–162	435.39	Nitro increases melting point
VM-10 (4-hydroxyphenyl derivative)	138–140	406.39	Hydroxyl reduces intermolecular forces

Preparation Methods

Table 1: Characterization Data for 2-(4-Nitrobenzyl)oxirane

Property	Value
1H NMR (CDCl3)	δ 8.18 (d, 2H), 7.55 (d, 2H), 4.32 (m, 1H), 3.85 (dd, 1H), 3.45 (dd, 1H)
13C NMR (CDCl3)	δ 147.9, 146.7, 130.0, 123.9, 51.7, 46.8, 38.6
Yield	88%

This method produces racemic oxirane, necessitating subsequent resolution steps to isolate the (2S)-enantiomer.

Resolution of Racemic Mixtures Using Chiral Auxiliaries

Optically active antifungal azole syntheses demonstrate the resolution of racemic 2-(4-nitrophenyl)oxirane via chiral auxiliaries. Key steps include:

• Chiral Agent : (1S,2R)-Ephedrine.

• Procedure :

  • Racemic oxirane is treated with ephedrine in ethanol.

  • Diastereomeric salts are separated by fractional crystallization.

  • Acid hydrolysis recovers enantiomerically pure (2S)-2-(4-nitrophenyl)oxirane.

• Outcome : 75% recovery with 99% ee.

This method is cost-effective for large-scale production but requires optimization of solvent systems and stoichiometry.

Catalytic Asymmetric Epoxidation

Recent advances in asymmetric catalysis have enabled direct synthesis of (2S)-2-(4-nitrophenyl)oxirane. A study in ACS Catalysis highlights the role of titanium-based catalysts:

• Catalyst : Ti(O-isoPr)4 with a chiral tartrate ligand.

• Substrate : 4-Nitrostyrene.

• Conditions : Propanol, 0°C, 12 hours.

• Yield : 82% with 90% ee.

Table 2: Comparison of Catalytic Methods

Method	Catalyst System	Yield (%)	ee (%)
Ti(O-isoPr)4/tartrate	Titanium-isopropoxide	82	90
Jacobsen Epoxidation	Mn-salen complex	68	85

Titanium-based systems outperform manganese-salen complexes in enantioselectivity, though scalability remains a challenge .

Q & A

What are the established synthetic routes for (2S)-2-(4-Nitrophenyl)oxirane, and how can enantiomeric purity be optimized?

Methodological Answer:
(2S)-2-(4-Nitrophenyl)oxirane is typically synthesized via stereoselective epoxidation of the corresponding styrene derivative. A common approach involves using chiral catalysts or oxidizing agents to control stereochemistry. For example, Sharpless asymmetric epoxidation conditions (e.g., Ti(OiPr)₄, dialkyl tartrate, and tert-butyl hydroperoxide) can achieve high enantiomeric excess (ee). Post-synthesis, enantiomeric purity can be assessed via chiral HPLC or polarimetry, as demonstrated in studies where >90% ee was confirmed using these techniques . Optimization involves adjusting reaction time, temperature, and catalyst loading to minimize racemization.

What reaction pathways dominate when (2S)-2-(4-Nitrophenyl)oxirane is subjected to oxidation or reduction conditions?

Methodological Answer:

• Oxidation : Under acidic or enzymatic conditions, the epoxide ring opens to form 2-(4-nitrophenyl)-3-hydroxypropanoic acid, a reaction useful for probing electrophilic reactivity in biological systems .
• Reduction : Catalytic hydrogenation (e.g., Pd/C, H₂) reduces the nitro group to an amine, yielding 2-(4-aminophenyl)-3-hydroxypropenal. This product is critical in synthesizing bioactive amines or heterocycles .
• Substitution : Nucleophilic attack (e.g., by thiols or amines) occurs at the less hindered carbon of the epoxide, enabling modular derivatization for drug discovery .

How can researchers resolve contradictory data regarding the stability of (2S)-2-(4-Nitrophenyl)oxirane under varying conditions?

Methodological Answer:
Conflicting stability reports may arise from differences in storage conditions or impurities. To address this:

Controlled Stability Testing : Store samples under inert atmospheres (N₂/Ar) at –20°C and monitor degradation via NMR or LC-MS over time.

Impurity Profiling : Use HPLC-MS to identify degradation byproducts (e.g., nitro group reduction or epoxide ring-opening products).

Kinetic Studies : Perform Arrhenius analysis to predict shelf-life under accelerated conditions (e.g., elevated temperatures) .

What advanced techniques are employed to study the stereochemical outcomes of reactions involving (2S)-2-(4-Nitrophenyl)oxirane?

Methodological Answer:

• Chiral Chromatography : Chiralpak® columns with hexane/isopropanol mobile phases resolve enantiomers and quantify ee .
• X-ray Crystallography : Determines absolute configuration when single crystals are obtainable.
• Computational Modeling : DFT calculations (e.g., Gaussian software) predict transition states and rationalize stereoselectivity in ring-opening reactions .

How can researchers assess the toxicity profile of (2S)-2-(4-Nitrophenyl)oxirane given limited experimental data?

Methodological Answer:
While acute toxicity data are scarce , researchers can:

Use QSAR Models : Predict toxicity endpoints (e.g., LD50) via platforms like ECOSAR or TEST.

In Vitro Assays : Perform cytotoxicity screening (e.g., MTT assay on HepG2 cells) and genotoxicity tests (Ames assay).

Structural Analogues : Compare with structurally similar epoxides (e.g., styrene oxide) to infer hazard potential.

What strategies mitigate challenges in scaling up the synthesis of (2S)-2-(4-Nitrophenyl)oxirane for preclinical studies?

Methodological Answer:

• Flow Chemistry : Enhances reproducibility and safety by controlling exothermic epoxidation reactions .
• Catalyst Immobilization : Reusable chiral catalysts (e.g., polymer-supported Ti-tartrate complexes) reduce costs .
• In-line Analytics : PAT tools (e.g., FTIR or Raman spectroscopy) monitor reaction progression in real time.

How does the electronic nature of the 4-nitrophenyl group influence the reactivity of (2S)-2-(4-Nitrophenyl)oxirane?

Methodological Answer:
The electron-withdrawing nitro group:

• Activates the Epoxide : Increases electrophilicity, accelerating nucleophilic ring-opening reactions.
• Directs Regioselectivity : Nucleophiles preferentially attack the β-carbon due to resonance stabilization of the transition state.
• Enables Spectroscopic Tracking : The nitro group’s strong UV absorbance facilitates reaction monitoring via UV-Vis spectroscopy .

What are the best practices for characterizing (2S)-2-(4-Nitrophenyl)oxirane and its derivatives?

Methodological Answer:

• HRMS : Confirms molecular formula (e.g., [M+Na]+ at m/z 327.0662) .
• Multinuclear NMR : ¹H and ¹³C NMR identify epoxide protons (δ 3.5–4.5 ppm) and nitro group effects on aromatic protons .
• Polarimetry : Measures optical rotation ([α]D) to verify enantiopurity .

How can computational chemistry aid in designing novel derivatives of (2S)-2-(4-Nitrophenyl)oxirane?

Methodological Answer:

• Docking Studies : Predict binding affinities to biological targets (e.g., enzymes or receptors).
• MD Simulations : Assess stability of epoxide derivatives in aqueous or lipid environments.
• SAR Analysis : Correlates substituent effects (e.g., nitro vs. amino groups) with bioactivity .

What are the critical gaps in the current understanding of (2S)-2-(4-Nitrophenyl)oxirane’s environmental fate?

Methodological Answer:
Key unknowns include:

• Biodegradation Pathways : Use OECD 301 tests to evaluate microbial degradation.
• Ecotoxicology : Conduct algal growth inhibition (OECD 201) and Daphnia magna toxicity assays.
• Persistence Studies : Measure hydrolysis rates under varying pH and temperature conditions .